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Compound of Interest

Compound Name: H-Gly-Arg-pNA

Cat. No.: B022629

Get Quote

Introduction & Principle
H-Gly-Arg-pNA (Glycyl-L-Arginine-p-nitroanilide dihydrochloride) is a highly specific

chromogenic substrate designed for the kinetic analysis of serine proteases, with a distinct

preference for Thrombin (Factor IIa) and Urokinase-type Plasminogen Activator (uPA).

Mechanistic Principle
The assay relies on the amidolytic activity of the target serine protease. The enzyme

recognizes the Gly-Arg motif and hydrolyzes the amide bond between the arginine residue and

the para-nitroaniline (pNA) chromophore.[1][2]

Substrate State: Intact H-Gly-Arg-pNA is colorless in aqueous solution.

Enzymatic Cleavage: Upon binding, the enzyme acts as a catalyst to cleave the C-terminal

amide bond.

Signal Generation: The liberation of free p-nitroaniline (pNA) results in a distinct color shift to

yellow, which absorbs strongly at 405 nm.[1] The rate of color formation is directly

proportional to the enzymatic activity.
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Figure 1: Enzymatic hydrolysis mechanism of H-Gly-Arg-pNA. The serine protease (blue)

binds the substrate, catalyzing the release of the chromophore pNA (red).[1]

Material & Methods
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Component Specification Storage

Substrate
H-Gly-Arg-pNA[1][2][3][4] •

2HCl (MW: 424.3 g/mol )
-20°C (Desiccated)

Assay Buffer
50 mM Tris-HCl, 100 mM

NaCl, pH 8.4
4°C

Enzyme
Thrombin (Human/Bovine) or

uPA
-80°C (Aliquot)

Standard
p-Nitroaniline (pNA) (MW:

138.12 g/mol )
Room Temp

Solvent
Deionized Water (Milli-Q) or

DMSO
Room Temp

Stop Solution
20% Acetic Acid (Optional for

endpoint)
Room Temp

Equipment:

Microplate Reader (Absorbance at 405 nm)

96-well clear flat-bottom microplates

Multi-channel pipettes[5]

Reagent Preparation
Assay Buffer (pH 8.4):

Dissolve 6.06 g Tris base and 5.84 g NaCl in 900 mL dH₂O.

Adjust pH to 8.4 using 1M HCl.

Adjust volume to 1 L. Filter sterilize (0.22 µm).

Note: For Thrombin assays, adding 0.1% BSA or PEG-8000 prevents enzyme adsorption

to plastic.
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Substrate Stock (10 mM):

Dissolve 4.24 mg of H-Gly-Arg-pNA • 2HCl in 1.0 mL of deionized water (or DMSO if

stability is a concern).

Stability:[4][5][6] Aqueous stock is stable for 1 week at 4°C. For long-term, store in DMSO

at -20°C.

Enzyme Working Solution:

Dilute the enzyme in Assay Buffer immediately before use to a concentration of 0.1 – 1.0

U/mL (optimize based on expected activity).

Experimental Protocol
Workflow Overview
The following workflow describes a continuous kinetic assay, which is superior to endpoint

assays for determining catalytic rates (

) and inhibition constants (

).
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Figure 2: Step-by-step workflow for the kinetic determination of protease activity.

Detailed Procedure
Plate Loading:

Blank Wells: Add 150 µL Assay Buffer.
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Control Wells (No Enzyme): Add 140 µL Assay Buffer + 10 µL Substrate (checks for

spontaneous hydrolysis).

Sample Wells: Add 100 µL Assay Buffer + 40 µL Enzyme Solution.

Pre-Incubation:

Incubate the plate at 37°C for 10 minutes to equilibrate temperature.

Reaction Initiation:

Add 10 µL of 10 mM H-Gly-Arg-pNA substrate to the Sample Wells (Final concentration

~0.67 mM).

Tip: Use a multi-channel pipette to start all reactions simultaneously.

Measurement (Kinetic Mode):

Immediately place the plate in the reader.

Mode: Kinetic[7]

Wavelength: 405 nm[1][2][3][5]

Interval: 30 seconds

Duration: 20–30 minutes

Temp: 37°C

Endpoint Option (Alternative):

If a kinetic reader is unavailable, incubate for exactly 20 minutes, then add 50 µL of 20%

Acetic Acid to stop the reaction. Read Endpoint Absorbance at 405 nm.[5]

Data Analysis
Calculation of Activity
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Activity is quantified using the Beer-Lambert Law. The molar extinction coefficient (

) of pNA at 405 nm is 9.6 - 10.5 mM⁻¹cm⁻¹ (typically 10.5 used for pathlength correction in
standard buffers).

Determine Slope: Plot Absorbance (Y-axis) vs. Time (min) (X-axis). Calculate the slope (

) for the linear portion of the curve.

Subtract Blank:

.

Calculate Activity (Units):

: Total reaction volume (0.15 mL)

: Volume of enzyme added (0.04 mL)

: Pathlength (approx. 0.5 cm for 150 µL in 96-well plate; verify with standard curve).

: 10.5 (extinction coefficient for pNA).

Standard Curve Generation
To eliminate pathlength errors, generate a pNA standard curve:

Prepare pNA standards: 0, 10, 20, 50, 100, 200 µM in Assay Buffer.

Read Absorbance at 405 nm.[1][2][3][5]

Plot Absorbance vs. Concentration. The slope is the conversion factor.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

No Activity Enzyme degradation
Store enzyme at -80°C; avoid

freeze-thaw cycles.

Incorrect pH
Ensure Buffer is pH 8.4

(optimal for Thrombin/uPA).

High Background Spontaneous hydrolysis
Use fresh substrate; keep

stock in dark/cold.

Non-Linear Rate Substrate depletion
Dilute enzyme or reduce assay

time.

Low Signal
Substrate concentration too

low

Ensure [S] >

(typically

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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